Cas no 2228846-58-8 (2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine
• CAS No: 2228846-58-8
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6029675
• PubChem ID: 165971055
• Update Time: 2025-05-20

2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine
• 2228846-58-8
• EN300-1905578

• Inchi： 1S/C9H13BrN2O/c1-9(6-11,13-2)7-4-3-5-12-8(7)10/h3-5H,6,11H2,1-2H3
• InChI Key： IIWMPCMVKXDBIY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(C)(CN)OC

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine

Research Brief on 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine (CAS: 2228846-58-8): Recent Advances and Applications

The compound 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine (CAS: 2228846-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromopyridine and methoxypropan-1-amine moieties, make it a promising candidate for further exploration in targeted drug design.

Recent studies have highlighted the role of 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine as a key intermediate in the synthesis of novel small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly those targeting aberrant signaling pathways in cancer. The bromine atom at the 2-position of the pyridine ring serves as a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its synthetic utility, the compound has shown promising biological activity in preclinical models. A recent investigation revealed its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. The methoxypropan-1-amine moiety appears to contribute to its ability to cross the blood-brain barrier, making it a valuable scaffold for central nervous system (CNS)-targeted therapies. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

From a structural perspective, the compound's conformational flexibility and electronic properties have been explored using advanced computational techniques. Density functional theory (DFT) calculations and molecular docking studies have provided insights into its interactions with biological targets, facilitating the rational design of derivatives with improved efficacy and reduced off-target effects. These computational approaches, combined with experimental validation, are expected to accelerate the development of next-generation therapeutics based on this scaffold.

Looking ahead, the potential applications of 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine extend beyond oncology and neurology. Emerging research suggests its relevance in infectious disease therapeutics, particularly in the design of antiviral and antibacterial agents. The compound's ability to serve as a versatile building block for diverse chemical libraries positions it as a valuable asset in high-throughput screening campaigns and fragment-based drug discovery efforts.

In conclusion, 2-(2-bromopyridin-3-yl)-2-methoxypropan-1-amine (CAS: 2228846-58-8) represents a promising chemical entity with broad applicability in medicinal chemistry. Continued research into its synthetic pathways, biological activities, and structure-activity relationships will undoubtedly yield novel insights and therapeutic candidates. As the field advances, this compound is poised to play a pivotal role in addressing unmet medical needs across multiple disease areas.